Cas no 51241-33-9 (Benzene, 1-butoxy-2-methoxy-)
Benzene, 1-butoxy-2-methoxy- structure
Product Name:Benzene, 1-butoxy-2-methoxy-
CAS No:51241-33-9
MF:C11H16O2
MW:180.243543624878
CID:362752
PubChem ID:9920535
Update Time:2025-04-19
Benzene, 1-butoxy-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-butoxy-2-methoxy-
- 1-butoxy-2-methoxybenzene
- 1-methoxy-2-butoxybenzene
- 51241-33-9
- Butyloxyanisol
- SCHEMBL364856
- Guaiacol, n-butyl ether
- CHEMBL2252459
- DTXSID30432799
-
- Inchi: 1S/C11H16O2/c1-3-4-9-13-11-8-6-5-7-10(11)12-2/h5-8H,3-4,9H2,1-2H3
- InChI Key: FDGYZZIZZAXOEW-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1OC)CCCC
Computed Properties
- Exact Mass: 180.11508
- Monoisotopic Mass: 180.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Benzene, 1-butoxy-2-methoxy- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
51241-33-9 (Benzene, 1-butoxy-2-methoxy-) Related Products
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- 151237-06-8(Benzene,1,2-bis(hexadecyloxy)-)
- 70351-86-9(2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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